N-{[1-(4-fluorophenyl)cyclopentyl]methyl}imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-[[1-(4-fluorophenyl)cyclopentyl]methyl]imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C20H20FN3O/c21-17-6-4-16(5-7-17)20(9-1-2-10-20)14-23-19(25)15-3-8-18-22-11-12-24(18)13-15/h3-8,11-13H,1-2,9-10,14H2,(H,23,25)
• InChI Key: OSWGTYMMCJMPBS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNC(=O)C2=CN3C=CN=C3C=C2)C4=CC=C(C=C4)F
• Molecular Formula: C20H20FN3O
• Molecular Weight: 337.4 g/mol

Description

The compound N-{[1-(4-fluorophenyl)cyclopentyl]methyl}imidazo[1,2-a]pyridine-6-carboxamide belongs to the class of organic compounds known for their unique structures and broad spectrum of biological activities. These compounds are characterized by their imidazo[1,2-a]pyridine core, a fused bicyclic structure consisting of an imidazole ring fused to a pyridine ring. This core structure is a common motif in medicinal chemistry due to its relevance in drug discovery and pharmaceutical research.

Synthesis Analysis

The synthesis of related imidazo[1,2-a]pyridine derivatives often involves several key steps, including the ring closure reaction, the Suzuki reaction, hydrolysis, and amidation reactions. These processes lead to the formation of the core structure and allow for the introduction of various substituents to the imidazo[1,2-a]pyridine scaffold, tailoring the compound for specific biological activities or physicochemical properties (Yu-Mei Qin et al., 2019).

Molecular Structure Analysis

The molecular structure of these compounds is typically confirmed by a combination of FT-IR, 1H NMR, 13C NMR spectroscopy, and MS, alongside crystallographic analyses through single-crystal X-ray diffraction. Density functional theory (DFT) calculations are often employed to further analyze and predict the molecular structure and electronic properties, which are then compared with the experimental data to ensure accuracy and consistency in the structural determination (Yu-Mei Qin et al., 2019).